2-[(but-2-yn-1-yl)(prop-2-yn-1-yl)amino]-N-[2-(1H-indol-3-yl)-2-(4-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-[but-2-ynyl(prop-2-ynyl)amino]-N-[2-(1H-indol-3-yl)-2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C26H27N3O2/c1-4-6-16-29(15-5-2)19-26(30)28-17-23(20-11-13-21(31-3)14-12-20)24-18-27-25-10-8-7-9-22(24)25/h2,7-14,18,23,27H,15-17,19H2,1,3H3,(H,28,30)
• InChI Key: MBBPDAKNVHGOAA-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN(CC#C)CC(=O)NCC(C1=CC=C(C=C1)OC)C2=CNC3=CC=CC=C32
• Molecular Formula: C26H27N3O2
• Molecular Weight: 413.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has an indole group, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. Indole is a key component of many biologically active compounds. The compound also contains a methoxyphenyl group, which consists of a phenyl ring with a methoxy (-OCH3) substituent. Additionally, it has two propargyl groups, which are three-carbon alkynes, attached to an amino group. The presence of these various functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The indole and phenyl rings would likely contribute to the compound’s rigidity and could influence its interactions with other molecules. The propargyl groups could introduce some flexibility into the molecule, depending on their position and orientation.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the indole, phenyl, and propargyl groups. The indole and phenyl groups are aromatic and would therefore be involved in electrophilic aromatic substitution reactions. The propargyl groups, being alkynes, could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the positions of the functional groups. For example, the presence of the polar methoxy and amino groups could influence the compound’s solubility in different solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Given the presence of several functional groups that are common in biologically active compounds, this molecule could be of interest in the development of new pharmaceuticals or agrochemicals. Further studies could explore its synthesis, properties, and potential applications.